Cas no 3461-39-0 (methyl 3-phenylbutanoate)
methyl 3-phenylbutanoate structure
Product Name:methyl 3-phenylbutanoate
CAS No:3461-39-0
MF:C11H14O2
MW:178.227663516998
CID:318475
PubChem ID:137945
Update Time:2025-04-19
methyl 3-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-phenylbutanoate
- 3-methyl-pentanoic acid,methyl ester
- 3-Methylvaleriansaeure-methylester
- 3-methylvaleric acid methyl ester
- 3-Phenyl-buttersaeure-methylester
- 3-phenylbutyric acid methyl ester
- Methyl 3-methylvalerate
- Methyl 3-phenylbutyrate
- methyl 3-phenylpropionic acid methyl ester
- Pentanoic acid,3-methyl-,methyl ester
- Valeric acid,3-methyl-,methyl ester
- Hydrocinnamic acid, .beta.-methyl-, methyl ester
- Methyl ester of .beta.-Methylbenzenepropanoic acid
- SCHEMBL1894982
- 3-Phenylbutanoic acid methyl ester
- Benzenepropanoic acid, .beta.-methyl-, methyl ester
- AKOS004905893
- FT-0770712
- 3-phenyl-butyric acid methyl ester
- 3461-39-0
- METHYL-3-PHENYLBUTYRATE
- DTXSID50956109
- DB-063700
- DB-130117
- 1441-20-9
- SY385956
- Methyl (S)-3-phenylbutanoate
-
- Inchi： 1S/C11H14O2/c1-9(8-11(12)13-2)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
- InChI Key： DSWKGCIHFICHAC-UHFFFAOYSA-N
- SMILES： O(C)C(CC(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.012
- Boiling Point: 234.2°Cat760mmHg
- Flash Point: 95°C
- Refractive Index: 1.496
- PSA: 26.30000
- LogP: 2.35320
methyl 3-phenylbutanoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
methyl 3-phenylbutanoate Related Literature
-
1. Mechanisms of hydrogenation. Part IX. Induced asymmetry in homogeneous hydrogenation at a rhodium complex by the use of optically active amide ligandsP. Abley,F. J. McQuillin J. Chem. Soc. C 1971 844
-
Peter Abley,F. J. McQuillin J. Chem. Soc. D 1969 477b
-
3. Mechanisms of hydrogenation. Part VIII. Bis(pyridine)dimethylformamidedichlororhodium borohydride as a catalyst for homogeneous hydrogenationP. Abley,I. Jardine,F. J. McQuillin J. Chem. Soc. C 1971 840
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4. The diastereoselectivity of electrophilic attack on trigonal carbon adjacent to a stereogenic centre: diastereoselective alkylation and protonation of open-chain enolates having a stereogenic centre at the β positionIan Fleming,Jeremy J. Lewis J. Chem. Soc. Perkin Trans. 1 1992 3257
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W. A. Mosher,P. W. Berger,A. P. Foldi,J. E. Gardner,T. J. Kelly,C. Nebel J. Chem. Soc. C 1969 121
3461-39-0 (methyl 3-phenylbutanoate) Related Products
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- 103-25-3(Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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